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Compound of Interest

Methyl 1-
Compound Name:
aminocyclopropanecarboxylate

Cat. No.:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Methyl
1-aminocyclopropanecarboxylate hydrochloride (CAS Number: 72784-42-0), a key building
block and research compound. This document summarizes known data, presents detailed
experimental protocols for in-house characterization, and offers a logical workflow for
assessing these critical physicochemical properties.

Core Properties

Property Data

Molecular Formula CsH10CINO:2

Molecular Weight 151.59 g/mol

Appearance White to off-white crystalline powder or solid.[1]

[2]

Storage Conditions

Recommended long-term storage at -20°C or 2-
8°C.[1][3]

Solubility Profile
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Currently, specific quantitative solubility data for Methyl 1-aminocyclopropanecarboxylate
hydrochloride in various solvents is not extensively published. However, qualitative descriptions
consistently indicate its solubility in polar solvents.

Solvent Qualitative Solubility Quantitative Solubility
Water Z}JIUbIe, Slightly Soluble[2][3] Data not available.
Methanol Soluble[3] Data not available
Ethanol Information not available Data not available
DMSO Sparingly Soluble[4] Data not available

Due to the absence of precise quantitative data, it is imperative for researchers to determine
the solubility in their specific solvent systems and experimental conditions. The following
experimental protocol outlines a standard procedure for this determination.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)

This protocol is based on the widely accepted shake-flask method to determine the equilibrium
solubility of a compound.[5][6][7][8][9]

Objective: To determine the equilibrium solubility of Methyl 1-aminocyclopropanecarboxylate
hydrochloride in a selected aqueous buffer or organic solvent at a specific temperature.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride

Solvent of interest (e.g., deionized water, phosphate-buffered saline pH 7.4, methanol)

Glass vials with screw caps

Orbital shaker with temperature control
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e Centrifuge

e Syringe filters (e.g., 0.22 um PVDF)
o Calibrated analytical balance

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or other quantitative analytical instrumentation.

Procedure:
e Preparation of a Saturated Solution:

o Add an excess amount of Methyl 1-aminocyclopropanecarboxylate hydrochloride to a
glass vial. The excess solid should be visually apparent.

o Add a known volume of the selected solvent to the vial.
o Tightly cap the vial to prevent solvent evaporation.
e Equilibration:

o Place the vial on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and
agitation speed.

o Allow the mixture to equilibrate for a sufficient period (typically 24 to 72 hours) to ensure
equilibrium is reached.

o Sample Collection and Preparation:

o After equilibration, allow the vial to stand undisturbed for a short period to let the excess
solid settle.

o Carefully withdraw a sample of the supernatant using a pipette.
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o Filter the sample through a syringe filter to remove any undissolved solid particles. This
step is critical to avoid overestimation of solubility.

e Quantification:

o Accurately dilute the filtered supernatant with the solvent to a concentration within the
linear range of the analytical method.

o Analyze the diluted sample using a validated HPLC method to determine the
concentration of the dissolved compound.

o Prepare a calibration curve using standard solutions of Methyl 1-
aminocyclopropanecarboxylate hydrochloride of known concentrations.

o Calculation:

o Calculate the concentration of the compound in the original supernatant, accounting for
the dilution factor.

o Express the solubility in appropriate units, such as mg/mL or mol/L.

Stability Profile

Methyl 1-aminocyclopropanecarboxylate hydrochloride is reported to be a chemically stable
compound under standard ambient conditions. However, for research and drug development
purposes, a thorough stability assessment under various environmental conditions is crucial.
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Condition Stability Summary

Ambient Temperature Chemically stable.

Specific degradation kinetics are not publicly
Elevated Temperature available. Accelerated stability studies are

recommended.

H Susceptibility to hydrolysis, particularly at
P extreme pH values, should be evaluated.

Liaht Photostability data is not available. Testing is
ig .
recommended as part of stress testing.

Experimental Protocol: Accelerated Stability Study

This protocol is designed based on the International Council for Harmonisation (ICH) guidelines
to assess the stability of Methyl 1-aminocyclopropanecarboxylate hydrochloride under
accelerated conditions.[10][11][12][13]

Objective: To evaluate the stability of the compound under accelerated storage conditions to
predict its shelf-life and identify potential degradation products.

Materials:

e Methyl 1-aminocyclopropanecarboxylate hydrochloride (solid form)

« Stability chambers with controlled temperature and relative humidity (RH)
o Appropriate sample containers (e.g., glass vials with inert caps)

o HPLC system with a stability-indicating method (a method that can separate the intact
compound from its degradation products)

» Other analytical instruments as needed for characterization of degradation products (e.g.,
LC-MS).

Procedure:
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Sample Preparation:

o Place a accurately weighed amount of the compound into multiple sample containers.
o Seal the containers properly.

Storage Conditions:

o Place the samples in a stability chamber set to accelerated conditions, for example, 40°C
+ 2°C and 75% RH £ 5% RH.

o Store a set of control samples at the recommended long-term storage condition (e.g., 5°C
+ 3°C).

Time Points for Testing:

o Pull samples for analysis at predetermined time points. For an accelerated study, typical
time points include 0, 1, 3, and 6 months.

Analytical Testing:
o At each time point, analyze the samples for:
» Appearance: Visual inspection for any changes in color or physical state.

» Assay: Quantification of the amount of the intact compound remaining using a stability-
indicating HPLC method.

» Degradation Products: Identification and quantification of any impurities or degradation
products.

Data Evaluation:

o

Plot the assay of the compound as a function of time.

[¢]

Determine the rate of degradation.

[¢]

Identify and, if necessary, characterize any significant degradation products.
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Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive assessment of the
solubility and stability of a research compound like Methyl 1-aminocyclopropanecarboxylate

hydrochloride.

Solubility Assessment Stability Assessment

Start: Compound Start: Compound

Storage at Accelerated Conditions

Shake-Flask Method (.., 40°C | 75% RH)

Sampling at Time Points
(0, 1, 3, 6 months)

Equilibration (24-72h)

Analysis (Appearance, Assay, Impurities)

Filtration (0.22 pm)

Quantification (e.g., HPLC) (Stability Profile & Degradation Kinetics)

(Solubility Data (mg/mL))

Click to download full resolution via product page

Caption: Experimental workflow for solubility and stability testing.
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This in-depth guide provides researchers, scientists, and drug development professionals with
a foundational understanding of the solubility and stability aspects of Methyl 1-
aminocyclopropanecarboxylate hydrochloride. The provided experimental protocols serve as
a starting point for generating crucial in-house data to support research and development
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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